Cas no 181517-90-8 (Benzenepropanoic acid, β-amino-2-methoxy-, 1,1-dimethylethyl ester, (βS)-)

• Product Name: Benzenepropanoic acid, β-amino-2-methoxy-, 1,1-dimethylethyl ester, (βS)-
• CAS No: 181517-90-8
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5983765
• Update Time: 2025-10-30

Benzenepropanoic acid, β-amino-2-methoxy-, 1,1-dimethylethyl ester, (βS)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-amino-2-methoxy-, 1,1-dimethylethyl ester, (βS)-

• Inchi： 1S/C14H21NO3/c1-14(2,3)18-13(16)9-11(15)10-7-5-6-8-12(10)17-4/h5-8,11H,9,15H2,1-4H3/t11-/m0/s1
• InChI Key： FNVCVDUGBHWXDU-NSHDSACASA-N
• SMILES： C1([C@@H](N)CC(OC(C)(C)C)=O)=CC=CC=C1OC

Experimental Properties

• Density: 1.061±0.06 g/cm3(Predicted)
• Boiling Point: 356.7±37.0 °C(Predicted)
• pka: 7.73±0.10(Predicted)

Additional information on Benzenepropanoic acid, β-amino-2-methoxy-, 1,1-dimethylethyl ester, (βS)-

Benzenepropanoic Acid, β-Amino-2-Methoxy-, 1,1-Dimethylethyl Ester, (βS)-: A Comprehensive Overview

Benzenepropanoic acid, β-amino-2-methoxy-, 1,1-dimethylethyl ester, (βS)-, also known by its CAS number 181517-90-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzenepropanoic acid backbone with a β-amino group and a 2-methoxy substituent. The presence of the 1,1-dimethylethyl ester group further enhances its chemical properties. Recent studies have highlighted its potential applications in drug development and material science.

The molecular structure of this compound plays a crucial role in its functionality. The β-amino group is known to contribute to hydrogen bonding capabilities, which are essential for bioavailability and stability in physiological environments. The 2-methoxy substituent adds electron-donating properties, influencing the compound's reactivity and solubility. Additionally, the 1,1-dimethylethyl ester group serves as a protecting group during synthesis and can be easily modified to tailor the compound's properties for specific applications.

In terms of synthesis, researchers have developed efficient methods to produce this compound with high purity. One notable approach involves the use of asymmetric catalysis to achieve the desired stereochemistry at the β-carbon. This method not only ensures high enantiomeric excess but also minimizes environmental impact by reducing waste generation. Recent advancements in green chemistry have further optimized these synthetic pathways, making them more sustainable and scalable for industrial production.

The pharmacological properties of this compound have been extensively studied. Preclinical trials have demonstrated its potential as a lead compound in the development of new drugs targeting various diseases. For instance, its ability to modulate specific cellular pathways has shown promise in treating neurodegenerative disorders such as Alzheimer's disease. Furthermore, studies have indicated that this compound exhibits selective toxicity towards cancer cells, making it a candidate for anti-cancer therapies.

Beyond pharmacology, this compound has found applications in material science. Its unique chemical structure allows it to serve as a building block for advanced materials such as polymers and nanoparticles. Recent research has explored its use in creating biocompatible coatings for medical devices, enhancing their durability and reducing the risk of infections.

In conclusion, Benzenepropanoic acid, β-amino-2-methoxy-, 1,1-dimethylethyl ester, (βS)- is a versatile compound with diverse applications across multiple disciplines. Its chemical structure provides a foundation for innovative research and development efforts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.